Cas no 37934-88-6 (Methyl 4-Methoxy-2,6-dimethylbenzoate)

Methyl 4-Methoxy-2,6-dimethylbenzoate is a benzoate ester derivative characterized by its methoxy and methyl substituents on the aromatic ring. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and fine chemicals. Its structural features, including the electron-donating methoxy group and sterically hindered dimethyl substitution, contribute to its stability and reactivity in selective chemical transformations. The ester functionality allows for further derivatization, making it a versatile building block. The compound exhibits high purity and consistent performance, ensuring reliability in synthetic applications. Its well-defined molecular structure facilitates precise control in reaction pathways.
Methyl 4-Methoxy-2,6-dimethylbenzoate structure
37934-88-6 structure
Product Name:Methyl 4-Methoxy-2,6-dimethylbenzoate
CAS No:37934-88-6
MF:C11H14O3
MW:194.227063655853
CID:304173
PubChem ID:2752049
Update Time:2025-10-14

Methyl 4-Methoxy-2,6-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-methoxy-2,6-dimethyl-, methyl ester
    • Methyl 4-methoxy-2,6-dimethylbenzoate
    • 4-Methoxy-2,6-dimethyl-benzoesaeuremethylester
    • methyl 2,6-dimethyl-4-methoxybenzoate
    • Methyl-4-methoxy-2,6-dimethylbenzoat
    • AKOS004906998
    • MFCD01194300
    • SCHEMBL11067587
    • 37934-88-6
    • E89553
    • CS-0195994
    • DTXSID40372874
    • 4-Methoxy-2,6-dimethyl-benzoic acid methyl ester
    • Methyl 4-Methoxy-2,6-dimethylbenzoate
    • MDL: MFCD01194300
    • Inchi: 1S/C11H14O3/c1-7-5-9(13-3)6-8(2)10(7)11(12)14-4/h5-6H,1-4H3
    • InChI Key: HBCCJANLIBHNEU-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C)C(C(=O)OC)=C(C)C=1

Computed Properties

  • Exact Mass: 194.09400
  • Monoisotopic Mass: 194.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53000
  • LogP: 2.09860

Methyl 4-Methoxy-2,6-dimethylbenzoate Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Methyl 4-Methoxy-2,6-dimethylbenzoate Pricemore >>

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Methyl 4-Methoxy-2,6-dimethylbenzoate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Tetrahydrofuran ,  Water
Reference
Synthetic approach to aklavinone using 2-oxo-2H-pyran-5-carboxylate (coumalate) intermediates
Jung, Michael E.; et al, Journal of Organic Chemistry, 1987, 52(10), 1889-902

Production Method 2

Reaction Conditions
1.1 Solvents: Benzene
2.1 Reagents: Sulfuric acid Solvents: Tetrahydrofuran ,  Water
Reference
Synthetic approach to aklavinone using 2-oxo-2H-pyran-5-carboxylate (coumalate) intermediates
Jung, Michael E.; et al, Journal of Organic Chemistry, 1987, 52(10), 1889-902

Production Method 3

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Tetrahydrofuran ,  Water
Reference
Preparation and cycloaddition of functionalized 4,6-dialkylpyrone-5-carboxylates. Synthesis of bicyclic lactones and substituted benzoates
Jung, Michael E.; et al, Heterocycles, 1987, 25(1), 117-21

Production Method 4

Reaction Conditions
1.1 Solvents: Benzene
2.1 Reagents: Sulfuric acid Solvents: Tetrahydrofuran ,  Water
Reference
Preparation and cycloaddition of functionalized 4,6-dialkylpyrone-5-carboxylates. Synthesis of bicyclic lactones and substituted benzoates
Jung, Michael E.; et al, Heterocycles, 1987, 25(1), 117-21

Production Method 5

Reaction Conditions
1.1 Reagents: Sulfuric acid
2.1 Solvents: Benzene
3.1 Reagents: Sulfuric acid Solvents: Tetrahydrofuran ,  Water
Reference
Preparation and cycloaddition of functionalized 4,6-dialkylpyrone-5-carboxylates. Synthesis of bicyclic lactones and substituted benzoates
Jung, Michael E.; et al, Heterocycles, 1987, 25(1), 117-21

Methyl 4-Methoxy-2,6-dimethylbenzoate Raw materials

Methyl 4-Methoxy-2,6-dimethylbenzoate Preparation Products

Methyl 4-Methoxy-2,6-dimethylbenzoate Related Literature

  • 1. Conformational analysis. Part 25. The evaluation of molecular geometries by the lanthanide induced shift (LIS) technique
    Raymond J. Abraham,Simone Angiolini,Mark Edgar,Fernando Sancassan J. Chem. Soc. Perkin Trans. 2 1995 1973
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